Cas no 1797727-04-8 (2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide
• CAS No: 1797727-04-8
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5373377
• Update Time: 2025-10-29

2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide

• Inchi： 1S/C16H17FN2O3S/c17-12-4-6-14(7-5-12)23-11-15(21)18-9-13(20)10-19-8-2-1-3-16(19)22/h1-8,13,20H,9-11H2,(H,18,21)
• InChI Key： OFTLOCHURSXUKR-UHFFFAOYSA-N
• SMILES： C(NCC(O)CN1C(=O)C=CC=C1)(=O)CSC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide

2-(4-Fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide (CAS No. 1797727-04-8): A Comprehensive Overview

2-(4-Fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide (CAS No. 1797727-04-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide is defined by its complex arrangement of functional groups. The compound features a fluorinated phenyl ring, a sulfanyl group, and a substituted acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves several steps, including the formation of the sulfanyl linkage and the introduction of the acetamide group. Recent studies have explored various synthetic routes to optimize yield and purity, with methods such as microwave-assisted synthesis and catalytic reactions showing promising results.

Biological Activities

2-(4-Fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide has been extensively studied for its biological activities. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in neurological disorders. Research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial for signal transduction pathways in neurons. This inhibition can lead to reduced inflammation and neurodegeneration, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide has also demonstrated anti-cancer properties. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of new anti-cancer drugs.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide is currently being evaluated through various preclinical and clinical trials. Preclinical studies have shown promising results in animal models, with the compound demonstrating high efficacy and low toxicity. These findings have paved the way for further clinical trials to assess its safety and effectiveness in human subjects.

Clinical trials are currently underway to evaluate the compound's efficacy in treating neurological disorders and cancer. Early results from phase I trials have shown that the compound is well-tolerated by patients, with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

Current Research Trends

The ongoing research on 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Researchers are also exploring combination therapies involving this compound with other drugs to achieve synergistic effects.

In addition to these efforts, there is a growing interest in understanding the molecular mechanisms underlying the biological activities of this compound. Advanced techniques such as X-ray crystallography and computational modeling are being used to gain insights into how this molecule interacts with its target proteins at the molecular level.

Conclusion

2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide (CAS No. 1797727-04-8) represents a promising candidate for the development of new therapeutic agents in the fields of neurology and oncology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As clinical trials continue to advance, it is anticipated that this compound will play a significant role in improving patient outcomes for various diseases.